molecular formula CoN6NaO12-2 B083802 Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- CAS No. 14649-73-1

Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)-

Cat. No.: B083802
CAS No.: 14649-73-1
M. Wt: 357.96 g/mol
InChI Key: NIMVRRMBPCJMPR-UHFFFAOYSA-H
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Description

Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)-, also known as sodium hexanitritocobaltate(III), is a coordination compound with the molecular formula CoN₆O₁₂.3Na. This compound is characterized by the presence of cobalt in the +3 oxidation state, coordinated to six nitrito ligands (NO₂) through oxygen atoms. It is commonly used in chemical research as a primary and secondary intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- typically involves the reaction of cobalt(III) salts with sodium nitrite under controlled conditions. The reaction is carried out in an aqueous medium, and the pH is carefully adjusted to ensure the formation of the desired complex. The reaction can be represented as follows:

Co3++6NO2+3Na+Co(NO2)63+3Na+\text{Co}^{3+} + 6\text{NO}_2^- + 3\text{Na}^+ \rightarrow \text{Co(NO}_2\text{)}_6^{3-} + 3\text{Na}^+ Co3++6NO2−​+3Na+→Co(NO2​)63−​+3Na+

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity starting materials and precise control of reaction conditions to ensure high yield and purity of the final product. The compound is then isolated and purified through crystallization or other suitable methods .

Chemical Reactions Analysis

Types of Reactions

Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form higher oxidation state cobalt complexes.

    Reduction: It can be reduced to form cobalt(II) complexes.

    Substitution: The nitrito ligands can be substituted by other ligands such as ammonia or water.

Common Reagents and Conditions

    Oxidation: Strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reducing agents like sodium borohydride or hydrazine.

    Substitution: Ligands such as ammonia, water, or other donor molecules under controlled pH and temperature conditions.

Major Products Formed

Scientific Research Applications

Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- involves its ability to coordinate with various ligands and undergo redox reactions. The compound can interact with biological molecules, potentially affecting their structure and function. The specific molecular targets and pathways involved depend on the context of its application, such as its use in catalysis or therapeutic studies .

Comparison with Similar Compounds

Similar Compounds

    Sodium hexanitritocobaltate(III): Similar in structure and properties, used in similar applications.

    Cobalt(III) complexes with different ligands: Such as cobalt(III) ammine complexes or cobalt(III) aqua complexes.

Uniqueness

Cobaltate(3-), hexakis(nitrito-O)-, trisodium, (OC-6-11)- is unique due to its specific coordination environment and the presence of nitrito ligands.

Properties

CAS No.

14649-73-1

Molecular Formula

CoN6NaO12-2

Molecular Weight

357.96 g/mol

IUPAC Name

sodium;cobalt(3+);hexanitrite

InChI

InChI=1S/Co.6HNO2.Na/c;6*2-1-3;/h;6*(H,2,3);/q+3;;;;;;;+1/p-6

InChI Key

NIMVRRMBPCJMPR-UHFFFAOYSA-H

SMILES

N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].[Na+].[Na+].[Na+].[Co+3]

Canonical SMILES

N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].N(=O)[O-].[Na+].[Co+3]

Key on ui other cas no.

14649-73-1

Pictograms

Irritant; Health Hazard

Related CAS

15079-20-6 (Parent)

Origin of Product

United States

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